Cas no 86569-81-5 (Methyl 2,4,5-trichlorobenzoate)

• Product name: Methyl 2,4,5-trichlorobenzoate
• CAS No: 86569-81-5
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 4969368

Methyl 2,4,5-trichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,5-trichlorobenzoate

• Inchi： 1S/C8H5Cl3O2/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3H,1H3
• InChI Key： DTSDGFWJQFTIGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,4,5-trichlorobenzoate

Methyl 2,4,5-trichlorobenzoate (CAS No. 86569-81-5): A Comprehensive Overview

Methyl 2,4,5-trichlorobenzoate, identified by its CAS number 86569-81-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of chlorinated benzoates, which have garnered considerable attention due to their diverse applications in chemical synthesis and potential biological activities. The presence of multiple chlorine atoms in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in various chemical transformations.

The molecular structure of Methyl 2,4,5-trichlorobenzoate consists of a benzoate core substituted with three chlorine atoms at the 2, 4, and 5 positions. This specific arrangement enhances its utility in synthetic chemistry, particularly in the development of more complex molecules. The compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to introduce chlorinated functionalities into their synthetic pathways.

In recent years, Methyl 2,4,5-trichlorobenzoate has been explored for its potential applications in pharmaceuticals. Studies have indicated that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. The chlorine atoms in its structure contribute to its ability to interact with biological targets, making it a candidate for further investigation in drug discovery.

One of the most intriguing aspects of Methyl 2,4,5-trichlorobenzoate is its role as a building block in the synthesis of more complex heterocyclic compounds. Researchers have utilized this compound to construct intricate molecular frameworks that mimic natural products and bioactive molecules. The versatility of its reactivity allows for the introduction of various functional groups, enabling the creation of novel compounds with tailored properties.

The synthesis of Methyl 2,4,5-trichlorobenzoate typically involves the chlorination of benzoic acid derivatives followed by esterification. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their experiments. These advancements have contributed to the growing interest in this compound within the scientific community.

Recent research has also highlighted the environmental implications of using chlorinated benzoates like Methyl 2,4,5-trichlorobenzoate. While these compounds offer numerous benefits in synthetic chemistry, their persistence in the environment raises concerns about potential ecological impacts. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint.

The applications of Methyl 2,4,5-trichlorobenzoate extend beyond pharmaceuticals and synthetic chemistry. It has been investigated for use in agrochemicals, where its chlorinated structure contributes to the efficacy of various pesticides and herbicides. Additionally, its stability under different conditions makes it suitable for industrial applications requiring robust chemical intermediates.

In conclusion, Methyl 2,4,5-trichlorobenzoate (CAS No. 86569-81-5) is a versatile and valuable compound with significant applications across multiple fields. Its unique structural features and reactivity make it an indispensable tool for researchers engaged in organic synthesis and drug discovery. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further.